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Compound of Interest

Compound Name: Cyanine5 tetrazine

Cat. No.: B1192616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Cyanine5

(Cy5) tetrazine, a fluorescent probe widely utilized in bioconjugation and molecular imaging.

Due to the limited availability of a specific Safety Data Sheet (SDS) for every Cy5 tetrazine

derivative, this document consolidates information from various sources on related compounds

to establish best practices for laboratory use. Researchers should treat this information as a

precautionary guide and always consult the specific SDS provided by the supplier for the exact

product in use.

Hazard Identification and Classification
While the hazards of Cyanine5 tetrazine have not been exhaustively investigated, the primary

components—cyanine dyes and tetrazine compounds—present known risks. The compound

should be handled with caution as a potentially hazardous substance.[1][2] Based on available

data for similar compounds, the potential hazards are summarized below.

Table 1: Hazard Identification for Cyanine5 Tetrazine and Related Components
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Parameter
Cyanine5 (Cy5)
Component

Tetrazine
Component

General Guidance
for Cyanine5
Tetrazine

GHS Hazard

Classification

Hazards not

thoroughly

investigated. Handled

with caution.

Skin Irritation

(Category 2), Eye

Irritation (Category

2A), Specific target

organ toxicity - single

exposure (Category 3)

[1]

Assume similar or

compounded hazards.

Treat as a hazardous

substance.[1]

Potential Health

Effects

Avoid contact and

inhalation.[1][2]

May cause respiratory

irritation, skin irritation,

and serious eye

irritation.[1]

Potential for skin, eye,

and respiratory

irritation.[1]

First-Aid Measures
In the event of exposure to Cyanine5 tetrazine, the following first-aid measures should be

taken immediately.

Table 2: First-Aid Procedures for Cyanine5 Tetrazine Exposure
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to

separate the eyelids with fingers.[1][2] If contact

lenses are present and easy to remove, do so.

[1] Seek medical attention.[2]

Skin Contact

Wash the affected area with soap and plenty of

water.[2] If irritation or other symptoms arise,

seek medical advice.[2]

Inhalation

Move the individual to fresh air.[1][2] If breathing

is difficult or symptoms persist, seek medical

attention.[1][2]

Ingestion

If the person is conscious, wash out their mouth

with water.[2] Do not induce vomiting. Never

give anything by mouth to an unconscious

person.[2] Seek immediate medical advice.[2]

Handling and Storage
Proper handling and storage are crucial to ensure the stability of Cyanine5 tetrazine and the

safety of laboratory personnel.

Handling:

Always handle Cyanine5 tetrazine within a certified chemical fume hood.[1]

Avoid the formation of dust and aerosols.[2][3]

Avoid breathing vapors, mist, or gas.[2]

Prevent contact with skin and eyes through the use of appropriate personal protective

equipment.[1]

Avoid prolonged or repeated exposure.[2]
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Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2]

Protect from light, as cyanine dyes are susceptible to photobleaching.[2][4][5]

For long-term storage, keep at -20°C in the dark; some suppliers recommend desiccating the

product.[5][6][7]

Transportation can typically be done at room temperature for up to three weeks.[5][6][7]

Personal Protective Equipment (PPE) and Exposure
Controls
To minimize exposure, the following PPE should be worn when handling Cyanine5 tetrazine.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection
Safety goggles with side shields or a face

shield.[1][8]

Skin Protection
Chemical-resistant gloves (e.g., nitrile gloves)

and a buttoned lab coat.[1][8]

Respiratory Protection
If handling outside a fume hood or if dust is

generated, use a NIOSH-approved respirator.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.[1][3]

Accidental Release and Disposal
In the event of a spill, prompt and appropriate action is necessary to prevent contamination and

exposure.
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Spill Cleanup Protocol:

Evacuate non-essential personnel from the area.

Wear appropriate PPE as outlined in Table 3.[1]

Absorb the spill with an inert material, such as sand or vermiculite.[1]

Collect the absorbed material and any contaminated items (e.g., pipette tips) into a

designated, clearly labeled hazardous waste container.[1]

Clean the spill area with a suitable solvent, followed by soap and water.[1]

Prevent the spilled material from entering drains or water courses.[1][2]

Waste Disposal:

All waste containing Cyanine5 tetrazine should be collected in a designated hazardous

waste container.[1]

The container must be clearly labeled as "Hazardous Waste" and include information about

the contents.[1]

Do not mix Cyanine5 tetrazine waste with other waste streams unless permitted by your

institution's Environmental Health and Safety (EHS) department.[1]

Disposal of the waste must be in accordance with all local, state, and federal regulations.[2]

[8]

Physical and Chemical Properties
Table 4: Physicochemical and Spectral Properties of Cyanine5 Tetrazine
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Property Value

Appearance Dark blue solid[6]

Solubility

Good solubility in organic solvents like DMF and

DMSO.[5][6] Water solubility is enhanced by the

inclusion of a hydrophilic PEG linker in some

derivatives.[4]

Excitation Maximum (λex) ~646 nm[5]

Emission Maximum (λem) ~662 nm[5]

Molar Extinction Coefficient (ε) ~250,000 L⋅mol⁻¹⋅cm⁻¹[5]

Fluorescence Quantum Yield ~0.2[5]

Stability and Reactivity
pH Stability: Cyanine5 tetrazine is generally stable in a pH range of 4 to 10.[9]

Photostability: As a cyanine dye, it is susceptible to photobleaching upon prolonged

exposure to excitation light.[4]

Reactivity: The tetrazine moiety readily participates in inverse electron demand Diels-Alder

(iEDDA) cycloaddition reactions with strained alkenes, such as trans-cyclooctene (TCO).

This "click chemistry" reaction is highly efficient and bioorthogonal, forming a stable covalent

bond without the need for a copper catalyst or elevated temperatures.[9][10][11]

Visualized Protocols and Workflows
Experimental Workflow: Bioorthogonal Labeling
The following diagram illustrates a generalized workflow for labeling a biomolecule modified

with a trans-cyclooctene (TCO) group using Cyanine5 tetrazine.
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Click to download full resolution via product page

Caption: Generalized workflow for iEDDA reaction between Cy5 tetrazine and a TCO-modified

biomolecule.

Logical Workflow: Spill Response
This diagram outlines the decision-making process and necessary actions in the event of a

Cyanine5 tetrazine spill.
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Spill Occurs

Assess Spill Size and Location

Is the spill major or
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Click to download full resolution via product page

Caption: Decision-making flowchart for responding to a Cyanine5 tetrazine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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